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Bastadin 10: Known Structure and Activity

The table below summarizes the key characteristics and known mechanism of action for Bastadin 10, based

on current literature.

Characteristic Description

Source Marine sponge Ianthella basta [1] [2]

CAS Number 127687-08-5 [2]

Molecular Formula C₃₄H₂₈Br₄N₄O₉ [2]

Molecular Weight 956.2 g/mol [2]

Core Known
Mechanism

Stabilizes the open conformation of the ryanodine-sensitive Ca²⁺ channel
(RyR) in an FKBP12-dependent manner [1].

Key Biological
Effect

Dramatically sensitizes the channel to activation by Ca²⁺ and relieves inhibition
by Mg²⁺ [1].
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Proposed Experimental Path Forward

Since a direct solution is not available, the following approach can help you systematically investigate the

issue.

Confirm the Cell Death Phenotype: Before modifying the compound, use inhibitors to confirm that

observed cell death is necrotic [3] [4]. Treat cells with Bastadin 10 in the presence of a pan-caspase
inhibitor (e.g., Z-VAD-FMK) and a necroptosis inhibitor (e.g., Necrostatin-1). If cell death is

significantly reduced only by the necroptosis inhibitor, it suggests a regulated necrotic pathway is
involved.

Explore Related Compounds for Clues: The activity of bastadin congeners is highly structure-
dependent. Research indicates that dimeric, cyclic bastadins (like Bastadin-6 and -9) show stronger

in vitro growth inhibitory effects than monomeric hemibastadins [5]. Furthermore, the brominated
aromatic rings in a compound like DBHB are crucial for its activity [5]. Studying the Structure-Activity

Relationship (SAR) of these analogues can provide valuable insights for your modifications. The
diagram below illustrates this conceptual relationship.

Bastadin Core Structure

Macrocyclic vs. Linear Bromination Pattern Eastern/Western
Hemisphere Substitutions

Biological Activity &
Cell Death Phenotype

Click to download full resolution via product page

Rational Structural Modification: Based on the SAR, you could prioritize synthesizing analogues
with these changes:

Reduce Oxime Reactivity: Modify or replace the oxime functional groups (=N-OH), which
could be involved in generating reactive oxygen species [2].

Target the "Eastern/Western Hemispheres": A study on bastadin congeners suggested that
substitutions on these parts of the macrocycle can confer specificity toward stabilizing either the

open or closed conformation of the RyR channel [1]. Designing analogues that favor a closed or
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stabilized state over a permanently open one might reduce the intense calcium flux that can

trigger necrosis.
Create a Focused Library: Develop a small set of analogues that systematically explore the

above changes.

Troubleshooting Common Experimental Issues

Problem: Low Solubility of Bastadin 10

Solution: Prepare a stock solution in a high-quality DMSO. Ensure the final DMSO

concentration in cell culture media does not exceed 0.1% (v/v), and include a vehicle control
with the same DMSO concentration in all experiments [5].

Problem: High, Non-Specific Cytotoxicity

Solution: Titrate the concentration of Bastadin 10 carefully. The functional effects on calcium
channels can occur at concentrations lower than those required for general cytotoxicity.

Establish a dose-response curve and look for the minimum effective concentration for your
desired target engagement [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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